![molecular formula C20H29N3O3 B5532097 N-methyl-2-(3-oxo-2-azaspiro[4.5]dec-2-yl)-N-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-ylmethyl)acetamide](/img/structure/B5532097.png)
N-methyl-2-(3-oxo-2-azaspiro[4.5]dec-2-yl)-N-(4,5,6,7-tetrahydro-1,2-benzisoxazol-3-ylmethyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis involves intermolecular Ugi reactions combining gabapentin with glyoxal and cyclohexyl isocyanide or aromatic aldehyde and tert-butyl isocyanide under mild conditions, producing N-cyclohexyl and N-tert-butyl derivatives. This represents the first report of using gabapentin in Ugi reactions to yield compounds with significant yields, showcasing a novel methodology in synthesizing complex acetamide derivatives (Amirani Poor et al., 2018).
Molecular Structure Analysis
Theoretical studies accompanying the synthesis demonstrate the influence of electron-donating and withdrawing groups on the strength of intramolecular hydrogen bonds. These insights are crucial for understanding the molecular architecture and interactions within these compounds, highlighting the nuanced balance of electronic effects in determining molecular stability and reactivity (Amirani Poor et al., 2018).
Chemical Reactions and Properties
Further exploration into the chemical reactions reveals the versatility of the compound's scaffold, enabling various functionalizations and modifications. This adaptability underscores the compound's utility in synthesizing a broad range of derivatives, each with distinct chemical properties suitable for diverse applications (Darehkordi et al., 2016).
Physical Properties Analysis
The physical properties, including solubility, melting points, and crystalline structure, are determined by the compound's molecular framework. These properties are essential for practical applications, affecting the compound's behavior in solvents, its stability under different conditions, and its suitability for various synthetic pathways (Konovalova et al., 2013).
properties
IUPAC Name |
N-methyl-2-(3-oxo-2-azaspiro[4.5]decan-2-yl)-N-(4,5,6,7-tetrahydro-1,2-benzoxazol-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H29N3O3/c1-22(12-16-15-7-3-4-8-17(15)26-21-16)19(25)13-23-14-20(11-18(23)24)9-5-2-6-10-20/h2-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOTPNZYEDUYSRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NOC2=C1CCCC2)C(=O)CN3CC4(CCCCC4)CC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H29N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.